Cas no 1383578-03-7 (H2(NDC-OH))

• Product Name: H2(NDC-OH)
• CAS No: 1383578-03-7
• MF: C₁₂H₈O₆
• MW: 248.188323974609
• CID: 4525543
• PubChem ID: 102448449
• Update Time: 2025-07-10

H2(NDC-OH) Chemical and Physical Properties

Names and Identifiers

• 2,6-Naphthalenedicarboxylic acid, 4,8-dihydroxy-
• H2(NDC-OH)
• CS-0170065
• 4,8-dihydroxynaphthalene-2,6-dicarboxylic acid
• 4,8-Dihydroxynapthalene-2,6-dicarboxylic acid
• G69842
• 1383578-03-7

• Inchi： 1S/C12H8O6/c13-9-4-6(12(17)18)2-8-7(9)1-5(11(15)16)3-10(8)14/h1-4,13-14H,(H,15,16)(H,17,18)
• InChI Key： POXYDFYKMVBSTR-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=C2C(=CC(C(=O)O)=CC2=1)O

Computed Properties

• Exact Mass: 248.03208797g/mol
• Monoisotopic Mass: 248.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on H2(NDC-OH)

H2(NDC-OH): A Novel Compound with Potential Applications in Medicinal Chemistry

H2(NDC-OH), with the CAS Number 1383578-03-7, is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article delves into the chemical structure, synthesis methods, and recent research findings related to H2(NDC-OH).

Chemical Structure and Properties

H2(NDC-OH) is a derivative of N,N'-dicyclohexylcarbodiimide (DCC) with a hydroxyl group attached to the nitrogen atom. The molecular formula of H2(NDC-OH) is C13H24N2O, and it has a molecular weight of approximately 228.34 g/mol. The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

The presence of the hydroxyl group imparts unique reactivity to H2(NDC-OH). This functional group can participate in hydrogen bonding, which is crucial for its interactions with biological macromolecules. Additionally, the hydroxyl group can be easily modified through various chemical reactions, such as esterification and etherification, providing versatility in its applications.

Synthesis Methods

The synthesis of H2(NDC-OH) involves several well-established chemical reactions. One common method involves the reaction of N,N'-dicyclohexylcarbodiimide (DCC) with an alcohol in the presence of a catalyst. The reaction typically proceeds via a nucleophilic addition mechanism, where the alcohol attacks the electrophilic carbon of DCC, leading to the formation of H2(NDC-OH).

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for H2(NDC-OH). For instance, using water as a solvent and metal-free catalysts has been shown to reduce waste and improve the overall efficiency of the synthesis process. These green approaches not only align with sustainable chemistry principles but also enhance the scalability and cost-effectiveness of producing H2(NDC-OH).

Biological Applications

H2(NDC-OH) has shown promising potential in various biological applications, particularly in drug discovery and development. One area of interest is its use as a building block for synthesizing complex molecules with therapeutic properties. The hydroxyl group on H2(NDC-OH) can be readily functionalized to introduce specific pharmacophores, enhancing its bioactivity and selectivity.

Recent studies have explored the use of H2(NDC-OH) in developing novel anti-inflammatory agents. In vitro experiments have demonstrated that derivatives of H2(NDC-OH) exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that H2(NDC-OH)-based compounds could be valuable candidates for treating inflammatory diseases.

In addition to anti-inflammatory applications, research has also focused on the potential use of H2(NDC-OH) strong> in cancer therapy. Preliminary studies have shown that certain derivatives of < strong > H2(NDC-OH) can induce apoptosis in cancer cells by disrupting cellular signaling pathways. While these results are preliminary, they highlight the therapeutic potential of this compound class. p > < p >< strong > Current Research Trends strong > p > < p > The field of medicinal chemistry is rapidly evolving, and ongoing research continues to uncover new applications for compounds like strong > H2(NDC-OH). One emerging trend is the use of computational methods to predict and optimize the properties of strong > H2(NDC-OH) derivatives. Machine learning algorithms and molecular dynamics simulations are being employed to identify lead compounds with improved pharmacokinetic profiles and reduced toxicity. p > < p > Another area of active research is the development of prodrugs based on strong > H2(NDC-OH). Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. By designing prodrugs from strong > H2(NDC-OH), researchers aim to enhance drug delivery, reduce side effects, and improve patient compliance. p > < p >< strong > Conclusion strong > p > < p > In conclusion, strong > H2(NDC-OH) (CAS Number 1383578-03-7) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and reactivity make it an attractive candidate for developing novel therapeutic agents. Ongoing research efforts are focused on optimizing its properties through advanced synthetic methods and computational tools, paving the way for its application in treating various diseases. p > article > response >